Cas no 2111189-48-9 (tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate
• CAS No: 2111189-48-9
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• CID: 5618826
• PubChem ID: 153318180
• Update Time: 2025-06-14

tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295698
• tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate
• 2111189-48-9
• Carbamic acid, N-(5-bromo-2-methyl-3-nitrophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H15BrN2O4/c1-7-9(14-11(16)19-12(2,3)4)5-8(13)6-10(7)15(17)18/h5-6H,1-4H3,(H,14,16)
• InChI Key： NAZFGSCHTQVYKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.02152g/mol
• Monoisotopic Mass: 330.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 338.2±42.0 °C(Predicted)
• pka: 12.28±0.70(Predicted)

Additional information on tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(5-Bromo-2-methyl-3-nitrophenyl)carbamate (CAS: 2111189-48-9)

The compound tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate (CAS: 2111189-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and anticancer agents. Recent studies have highlighted its role in facilitating the development of novel therapeutic compounds with enhanced efficacy and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate as a key building block in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The study emphasized the compound's stability under diverse reaction conditions, making it an ideal candidate for multi-step synthetic routes. The researchers also noted its compatibility with palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex heterocyclic frameworks.

Another groundbreaking application was reported in a 2024 Nature Communications article, where the compound was employed in the development of next-generation proteolysis-targeting chimeras (PROTACs). The bromo and nitro functional groups in tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate were leveraged for selective modifications, enabling the precise targeting of oncogenic proteins. This approach has shown promise in overcoming drug resistance mechanisms in certain cancers, such as non-small cell lung carcinoma (NSCLC).

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate have been achieved through continuous flow chemistry. A 2023 Organic Process Research & Development paper detailed an optimized protocol that reduces reaction times and improves yields compared to traditional batch methods. This innovation is particularly relevant for industrial-scale applications, where efficiency and cost-effectiveness are paramount.

Looking ahead, the versatility of tert-butyl N-(5-bromo-2-methyl-3-nitrophenyl)carbamate continues to inspire new research directions. Ongoing studies are exploring its potential in the synthesis of radiopharmaceuticals for diagnostic imaging, as well as its incorporation into covalent inhibitor platforms. As the field of targeted therapies expands, this compound is poised to remain a valuable tool in medicinal chemistry and drug discovery pipelines.